Ethyl 4-(1-(methylsulfonyloxy)butyl)benzoate

• Molecular Formula: C14H20O5S
• Molecular Weight: 300.37 g/mol
• IUPAC Name: ethyl 4-(1-methylsulfonyloxybutyl)benzoate
• InChI: InChI=1S/C14H20O5S/c1-4-6-13(19-20(3,16)17)11-7-9-12(10-8-11)14(15)18-5-2/h7-10,13H,4-6H2,1-3H3
• InChI Key: OHLBWIJJKOTOTF-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C1=CC=C(C=C1)C(=O)OCC)OS(=O)(=O)C

Description

Ethyl 4-(1-(methylsulfonyloxy)butyl)benzoate is a useful research compound. Its molecular formula is C14H20O5S and its molecular weight is 300.37 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (341 mg, 2.97 mmol) was added dropwise to a solution of ethyl 4-(1-hydroxybutyl)benzoate (504 mg, 2.27 mmol) and triethylamine (477 mg, 4.58 mmol) in dichloromethane (5 mL) at 0° C. The reaction was stirred at 0° C. for 2 hours. The reaction was diluted with ethyl acetate and washed with saturated ammonium chloride, saturated sodium bicarbonate, and brine. The organics were dried over sodium sulfate, filtered and concentrated to give ethyl 4-(1-(methylsulfonyloxy)butyl)benzoate. 1H NMR (400 MHz, CDCl3, δ): 8.02-8.10 (d, J=8.19 Hz, 2H), 7.44 (d, J=8.19 Hz, 2H), 5.50-5.61 (m, 1H), 4.37 (q, J=7.22 Hz, 2H), 1.97-2.11 (m, 1H), 1.78-1.88 (m, 1H), 1.39 (t, J=7.22 Hz, 3H), 1.28-1.52 (m, 2H), 0.94 (t, J=7.41 Hz, 3H).